Cas no 72623-17-7 (Oxazole, 4,5-dihydro-2-(3-methoxy-2-methylphenyl)-4,4-dimethyl-)

Oxazole, 4,5-dihydro-2-(3-methoxy-2-methylphenyl)-4,4-dimethyl- structure
72623-17-7 structure
Product name:Oxazole, 4,5-dihydro-2-(3-methoxy-2-methylphenyl)-4,4-dimethyl-
CAS No:72623-17-7
MF:C13H17NO2
MW:219.27958
CID:543634
PubChem ID:12421336

Oxazole, 4,5-dihydro-2-(3-methoxy-2-methylphenyl)-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 4,5-dihydro-2-(3-methoxy-2-methylphenyl)-4,4-dimethyl-
    • 2-(3-methoxy-2-methylphenyl)-4,4-dimethyl-5H-1,3-oxazole
    • 2-(3-Methoxy-2-methylphenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
    • DTXSID50497466
    • 72623-17-7
    • SCHEMBL9702416
    • Inchi: InChI=1S/C13H17NO2/c1-9-10(6-5-7-11(9)15-4)12-14-13(2,3)8-16-12/h5-7H,8H2,1-4H3
    • InChI Key: GRUIUBFSCLSRFY-UHFFFAOYSA-N
    • SMILES: CC1=C(C=CC=C1OC)C2=NC(CO2)(C)C

Computed Properties

  • Exact Mass: 219.12601
  • Monoisotopic Mass: 219.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30.8Ų

Experimental Properties

  • PSA: 30.82

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